2-((1-allyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(5-phenyl-1-prop-2-enylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H18ClN3OS/c1-2-11-24-18(15-7-4-3-5-8-15)13-22-20(24)26-14-19(25)23-17-10-6-9-16(21)12-17/h2-10,12-13H,1,11,14H2,(H,23,25)
• InChI Key: NTYZSZUFHSXQGR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C20H18ClN3OS
• Molecular Weight: 383.9 g/mol

Description

2-((1-allyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide, also known as ACT-246475, is a novel compound that has been synthesized and extensively studied for its potential therapeutic applications.

Scientific Research Applications

Antibacterial and Antitumor Applications

The compound 2-((1-allyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide and its derivatives have been extensively researched for their potential applications in medical and pharmaceutical sciences. These applications primarily focus on their antibacterial and antitumor activities.

Antibacterial Activity

The synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and also 2-[substituted-(1H-benzo[d]imidazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives has shown significant antibacterial activity. These compounds were synthesized from a common intermediate and demonstrated effectiveness against bacterial strains, highlighting their potential as antibacterial agents (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Antitumor Activity

Research into 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings has provided insight into the antitumor potential of these compounds. They were evaluated for their antitumor activity in vitro against a wide range of human tumor cell lines, showcasing considerable anticancer activity against certain cancer cell lines. This evaluation underlines the promise of these derivatives in cancer therapy (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Synthesis and Evaluation for Drug Precursors

The synthesis of drug precursors involving derivatives of 2-((1-allyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide has been explored. For instance, the determination of acidity constants of newly synthesized acetamide derivatives through UV spectroscopic studies suggests their utility in drug development and the potential for further pharmacological applications (M. Duran, M. Canbaz, 2013).

Structural Analysis for Drug Design

Structural analysis of N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides has provided valuable insights into the molecular interactions and 3-D arrangements of these compounds. Such detailed structural information is crucial for understanding the biological activity of these molecules and for the design of new drugs with enhanced efficacy (N. Boechat et al., 2011).